1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid
Overview
Description
1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid, also known as 1-Bromo-2-methoxycyclopropane-1-carboxylic acid (BMCCA), is an organic compound that is used in a variety of scientific research applications. It is a cyclopropane derivative of acetic acid and is classified as a carboxylic acid. BMCCA has been used in a variety of different laboratory experiments, including those related to biochemistry, physiology, and chemical synthesis.
Scientific Research Applications
BMCCA has been used in a variety of scientific research applications. It has been used in the synthesis of other compounds, such as 1-bromo-2-methoxy-3-methylcyclopropane-1-carboxylic acid (BMMCPA) and 1-bromo-2-methoxy-4-methylcyclopropane-1-carboxylic acid (BMMCPA). BMCCA has also been used in the synthesis of 1-bromo-2-methoxy-3-methyl-4-methylcyclopropane-1-carboxylic acid (BMMCPA), which is an important intermediate for the synthesis of a variety of pharmaceuticals. BMCCA has also been used in the synthesis of a variety of other compounds, such as 1-bromo-2-methoxy-3-methyl-4-methylcyclopropane-1-carboxylic acid (BMMCPA), which is an important intermediate for the synthesis of a variety of pharmaceuticals.
Mechanism of Action
The mechanism of action of BMCCA is not fully understood. It is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the synthesis of prostaglandins. BMCCA is thought to block the activity of COX-2 by binding to its active site and preventing the enzyme from catalyzing the formation of prostaglandins.
Biochemical and Physiological Effects
The biochemical and physiological effects of BMCCA are not fully understood. However, it has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have antioxidant and cytotoxic effects in cell culture studies. Additionally, BMCCA has been shown to inhibit the growth of certain types of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using BMCCA in laboratory experiments include its low cost, ease of synthesis, and wide range of potential applications. Additionally, BMCCA is a relatively safe compound and has been shown to have few side effects in animal models. The main limitation of BMCCA is its lack of specificity, meaning that it may have unintended effects on other enzymes and proteins.
Future Directions
The potential future directions for BMCCA include further research into its mechanism of action and its effects on other enzymes and proteins. Additionally, further research into the potential therapeutic applications of BMCCA is needed, as well as research into the potential side effects of the compound. Additionally, further research into the synthesis methods of BMCCA is needed, as well as research into the potential uses of the compound in other areas of science. Finally, further research into the potential applications of BMCCA in drug delivery systems is needed.
Synthesis Methods
BMCCA can be synthesized through a variety of methods, including Grignard reaction, acid-catalyzed reaction, and the Williamson ether synthesis. In the Grignard reaction, a Grignard reagent is reacted with a carboxylic acid to form the desired product. In the acid-catalyzed reaction, an acid catalyst is used to react an alcohol with a carboxylic acid to form BMCCA. In the Williamson ether synthesis, an alkyl halide is reacted with an alkoxide to form an ether, which is then reacted with a carboxylic acid to form BMCCA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid involves the bromination of 4-methoxyphenylacetic acid followed by cyclization with diazomethane to form the cyclopropane ring. The carboxylic acid group is then introduced through oxidation of the cyclopropane ring.", "Starting Materials": [ "4-methoxyphenylacetic acid", "Bromine", "Sodium hydroxide", "Diazomethane", "Acetic acid", "Sodium bicarbonate", "Potassium permanganate", "Sulfuric acid" ], "Reaction": [ "Step 1: Bromination of 4-methoxyphenylacetic acid with bromine in acetic acid and sodium hydroxide to form 4-bromo-2-methoxyphenylacetic acid.", "Step 2: Cyclization of 4-bromo-2-methoxyphenylacetic acid with diazomethane in the presence of sodium bicarbonate to form 1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid.", "Step 3: Oxidation of the cyclopropane ring with potassium permanganate and sulfuric acid to introduce the carboxylic acid group and form the final product, 1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid." ] } | |
CAS RN |
1314759-46-0 |
Product Name |
1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C11H11BrO3 |
Molecular Weight |
271.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
